Cas no 1806268-50-7 (Ethyl 4-cyano-5-formyl-2-methylphenylacetate)

• Product Name: Ethyl 4-cyano-5-formyl-2-methylphenylacetate
• CAS No: 1806268-50-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5006550
• Update Time: 2025-06-28

Ethyl 4-cyano-5-formyl-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-formyl-2-methylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)6-10-5-12(8-15)11(7-14)4-9(10)2/h4-5,8H,3,6H2,1-2H3
• InChI Key： KWPNWCMZONOPHW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=O)C(C#N)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-5-formyl-2-methylphenylacetate

Ethyl 4-cyano-5-formyl-2-methylphenylacetate (CAS No. 1806268-50-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-5-formyl-2-methylphenylacetate, identified by its CAS number 1806268-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group, a formyl moiety, and a methyl substituent on a phenyl ring, make it a versatile building block for medicinal chemists.

The< strong>Ethyl 4-cyano-5-formyl-2-methylphenylacetate molecule exhibits remarkable reactivity due to the presence of multiple functional groups. The cyano group (-CN) can participate in nucleophilic addition reactions, while the formyl group (-CHO) is highly reactive in condensation reactions, enabling the formation of Schiff bases and other heterocyclic structures. Additionally, the methyl substituent at the 2-position enhances the lipophilicity of the compound, making it more suitable for oral administration and improved bioavailability.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents for neurological diseases such as Alzheimer's and Parkinson's. The< strong>Ethyl 4-cyano-5-formyl-2-methylphenylacetate has been identified as a promising precursor in the synthesis of acetylcholinesterase inhibitors, which are known to enhance cognitive function by preventing the breakdown of acetylcholine in the brain. Preliminary studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase enzymes, suggesting their potential as lead compounds for further development.

Beyond its applications in neuropharmacology, Ethyl 4-cyano-5-formyl-2-methylphenylacetate has also shown promise in the treatment of inflammatory conditions. The cyano group and formyl moiety can be exploited to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) by forming stable complexes with metal ions or participating in Michael addition reactions with nucleophiles. These reactions can lead to the creation of new scaffolds with enhanced anti-inflammatory properties, making this compound a valuable asset in drug discovery efforts.

The synthesis of Ethyl 4-cyano-5-formyl-2-methylphenylacetate typically involves multi-step organic transformations starting from readily available aromatic precursors. One common synthetic route involves the Friedel-Crafts alkylation of toluene to introduce the methyl group at the desired position, followed by nitration and reduction to install the cyano group. Subsequent formylation at the 5-position can be achieved using Vilsmeier-Haack reaction conditions or other formylation techniques. These synthetic strategies highlight the compound's accessibility and utility in industrial-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 4-cyano-5-formyl-2-methylphenylacetate's reactivity and potential applications. Molecular modeling studies have predicted that this compound can undergo efficient hydrogen bonding interactions with biological targets, improving its binding affinity and pharmacological activity. Additionally, quantum mechanical calculations have provided insights into its electronic structure, helping researchers design more effective derivatives with tailored properties.

The< strong>Ethyl 4-cyano-5-formyl-2-methylphenylacetate market is expected to grow significantly as pharmaceutical companies continue to explore new therapeutic avenues. Its versatility as an intermediate makes it indispensable in drug discovery pipelines targeting various diseases, including cancer, diabetes, and autoimmune disorders. As research progresses, new synthetic methodologies and applications will likely emerge, further solidifying its role as a cornerstone in modern pharmaceutical synthesis.

In conclusion, Ethyl 4-cyano-5-formyl-2-methylphenylacetate (CAS No. 1806268-50-7) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic benefits. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.